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Compound of Interest

Compound Name: Tyr-W-MIF-1

Cat. No.: B116367

Essential Safety and Handling Guide for Tyr-W-
MIF-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of the
neuromodulatory peptide Tyr-W-MIF-1. Adherence to these protocols is essential for ensuring
laboratory safety and maintaining the integrity of your research. Tyr-W-MIF-1, like many
research peptides, should be handled with care, assuming unknown biological and
toxicological effects.

Physicochemical and Safety Data

While specific quantitative toxicity data such as LD50 (median lethal dose) or LC50 (median
lethal concentration) for Tyr-W-MIF-1 are not readily available in public literature, the following
table summarizes its key physicochemical properties and recommended safety parameters
based on information from various suppliers and general peptide safety guidelines.
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Property

Value

Chemical Name

Tyr-W-MIF-1; (2S)-1-[(2S)-2-amino-3-(4-
hydroxyphenyl)propanoyl]-N-[(2S)-1-[(2-amino-
2-oxoethyl)amino]-3-(1H-indol-3-yl)-1-

oxopropan-2-yllpyrrolidine-2-carboxamide

(Tyr0, Trp2)-Melanocyte-stimulating hormone-

Synonyms release inhibiting factor; H-Tyr-Pro-Trp-Gly-NH2;
YPWG-NH2

CAS Number 144450-13-5

Molecular Formula C27H32N605

Molecular Weight 520.59 g/mol

Appearance Lyophilized white powder

Purity Typically 295%
Soluble in water.[1][2] For solutions up to 2

Solubility mg/ml, distilled water can be used; otherwise,

acetonitrile is recommended.[2]

Storage Temperature

Long-term: -20°C.[1][2] Short-term (under 2

weeks): may be stored at 4°C.

Shipping Temperature

Ambient temperature

Toxicity

No specific toxicity data available. May be
harmful if inhaled, ingested, or absorbed
through the skin. May cause eye and skin

irritation.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is crucial to minimize exposure and prevent

contamination when handling Tyr-W-MIF-1.
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PPE Category Item Specifications and Use
Required for protection against
) splashes of solutions and
Eye and Face Protection Safety Goggles

airborne particles of the

lyophilized powder.

Face Shield

Recommended when there is
a high risk of splashing, such
as during the initial
reconstitution of the lyophilized

powder.

Body Protection

Laboratory Coat

A standard lab coat is the
minimum requirement to
protect clothing and skin from

potential splashes.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are

recommended. Consider
double-gloving for added
protection when handling

concentrated solutions.

Respiratory Protection

Dust Respirator/ Fume Hood

A respirator is necessary when
working with the lyophilized
powder to avoid inhalation. All
handling of the powder should
ideally be done in a fume hood
or a designated containment

area.

Experimental Protocols: Safe Handling and Disposal

Workflow

The following section outlines the procedural, step-by-step guidance for the safe handling of

Tyr-W-MIF-1 from receipt to disposal.
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. Receiving and Storage

Upon receipt, inspect the vial for any damage.

Store the lyophilized peptide at -20°C for long-term stability.

Before opening, allow the vial to equilibrate to room temperature in a desiccator to prevent
condensation, which can degrade the peptide.

. Reconstitution and Aliquoting

Perform all reconstitution procedures in a fume hood to avoid inhalation of the lyophilized
powder.

Use sterile, non-pyrogenic water or an appropriate sterile buffer for reconstitution.

To dissolve, gently swirl or vortex the vial. Do not shake vigorously, as this can cause the
peptide to denature.

Once reconstituted, it is recommended to create single-use aliquots to avoid repeated
freeze-thaw cycles, which can degrade the peptide.

Store reconstituted aliquots at -20°C.

. Experimental Use

Always wear the appropriate PPE when handling Tyr-W-MIF-1 solutions.

Use calibrated equipment for all measurements to ensure accuracy.

Clearly label all tubes and containers with the peptide name, concentration, and date of
preparation.

. Spill Response

In case of a spill, immediately alert others in the vicinity.
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» For spills of the lyophilized powder, avoid raising dust. Gently cover with an absorbent
material and then wet it before carefully sweeping it into a designated hazardous waste
container.

 For liquid spills, absorb with an inert material and place it in a sealed container for disposal.
» Decontaminate the spill area with an appropriate cleaning agent.
5. First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.

o Skin Contact: In case of skin contact, wash the affected area thoroughly with soap and water.

o Eye Contact: If the substance comes into contact with the eyes, flush immediately with plenty
of water for at least 15 minutes, holding the eyelids open.

 Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.

6. Disposal Plan

o All waste materials that have come into contact with Tyr-W-MIF-1, including used vials,
pipette tips, and gloves, should be considered chemical waste.

o Collect all solid and liquid waste in clearly labeled, sealed hazardous waste containers.

» Dispose of the waste in accordance with federal, state, and local environmental control
regulations. Do not dispose of it down the drain.

Workflow and Safety Diagram

The following diagram illustrates the key stages and safety considerations in the handling of
Tyr-W-MIF-1.
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Tyr-W-MIF-1 Safe Handling and Disposal Workflow

Always Wear Appropriate PPE:
- Safety Goggles
- Lab Coat
- Nitrile Gloves
- Respirator (for powder)

Preparation and Handling

1. Receiving and Storage 2. Reconstitution 3. Aliquoting
- Inspect vial - Work in fume hood - Create single-use aliquots 4. Experimental Use
- Store at -20°C = - Use sterile solvent - Label clearly ] - Wear full PPE " e
- Equilibrate before use - Gently swirl to dissolve - Store at -20°C - Use calibrated equipment ELBOENCY,EncI2Sprsa
First Aid
- Follow specific procedures
for inhalation, skin/eye
18 spill occurs on, s
contact, ingestion
A,
Spill Response Disposal
- Alert others - Collect in hazardous
] - contain and clean waste containers
- Decontaminate area 1 - Follow regulations

Post-experiment

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tyr-W-MIF-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. Tyr-W-MIF-1 - LKT Labs [lIktlabs.com]

o 2. abbiotec.com [abbiotec.com]
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 To cite this document: BenchChem. [Personal protective equipment for handling Tyr-W-MIF-
1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116367#personal-protective-equipment-for-handling-
tyr-w-mif-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b116367#personal-protective-equipment-for-handling-tyr-w-mif-1
https://www.benchchem.com/product/b116367#personal-protective-equipment-for-handling-tyr-w-mif-1
https://www.benchchem.com/product/b116367#personal-protective-equipment-for-handling-tyr-w-mif-1
https://www.benchchem.com/product/b116367#personal-protective-equipment-for-handling-tyr-w-mif-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b116367?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

